(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID (+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID Lactisole is an antagonist of sweet taste receptors, reducing both sweetness intensity and persistence. It blocks the activation of the sweet taste receptor T1R3 by natural and synthetic sweeteners and increases the inhibition of T1R2 by umami compounds. Lactisole can be used to explore the roles of these receptors in diverse pathways, including glucose-induced insulin secretion in pancreatic β-cells and the secretion of glucagon-like peptides by enteroendocrine L-cells.
Brand Name: Vulcanchem
CAS No.: 150436-68-3
VCID: VC0142124
InChI: InChI=1S/C10H12O4.Na/c1-7(10(11)12)14-9-5-3-8(13-2)4-6-9;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
SMILES: CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+]
Molecular Formula: C10H11O4 • Na
Molecular Weight: 218.18 g/mol

(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID

CAS No.: 150436-68-3

Main Products

VCID: VC0142124

Molecular Formula: C10H11O4 • Na

Molecular Weight: 218.18 g/mol

(+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID - 150436-68-3

CAS No. 150436-68-3
Product Name (+/-)-2-(P-METHOXYPHENOXY)PROPIONIC ACID
Molecular Formula C10H11O4 • Na
Molecular Weight 218.18 g/mol
IUPAC Name sodium;2-(4-methoxyphenoxy)propanoate
Standard InChI InChI=1S/C10H12O4.Na/c1-7(10(11)12)14-9-5-3-8(13-2)4-6-9;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
Standard InChIKey SKORRGYRKQDXRS-UHFFFAOYSA-M
Isomeric SMILES CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+]
SMILES CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+]
Canonical SMILES CC(C(=O)[O-])OC1=CC=C(C=C1)OC.[Na+]
Appearance Assay:≥98%A crystalline solid
Melting Point Mp 190 °
Physical Description White to pale cream, crystalline solid
Description Lactisole is an antagonist of sweet taste receptors, reducing both sweetness intensity and persistence. It blocks the activation of the sweet taste receptor T1R3 by natural and synthetic sweeteners and increases the inhibition of T1R2 by umami compounds. Lactisole can be used to explore the roles of these receptors in diverse pathways, including glucose-induced insulin secretion in pancreatic β-cells and the secretion of glucagon-like peptides by enteroendocrine L-cells.
Solubility Soluble in water and propylene glycol, slightly soluble in fat
Miscible at room temperature (in ethanol)
Synonyms lactisole
PubChem Compound 23670520
Last Modified Nov 11 2021
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